Cas no 946268-00-4 (N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide)

• Product Name: N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide
• CAS No: 946268-00-4
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 5924715
• PubChem ID: 16885943
• Update Time: 2025-06-28

N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]benzamide
• N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide
• 946268-00-4
• SCHEMBL9955666
• F5014-0227
• N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)benzamide
• AKOS024489141
• N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

• Inchi： 1S/C21H18N4O2/c1-14-8-9-16(12-17(14)23-21(26)15-6-4-3-5-7-15)18-13-25-19(22-18)10-11-20(24-25)27-2/h3-13H,1-2H3,(H,23,26)
• InChI Key： DIJXHUFFTGXTQM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1C)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 358.14297583g/mol
• Monoisotopic Mass: 358.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide: A Comprehensive Overview

N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide (CAS No. 946268-00-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide is defined by its imidazopyridazine core and benzamide moiety. The imidazopyridazine ring system is known for its biological activity and has been extensively studied in the development of various pharmaceutical agents. The methoxy substituent on the imidazopyridazine ring and the methyl group on the phenyl ring contribute to the compound's unique pharmacological properties.

The synthesis of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide typically involves a multi-step process. One common approach is to start with the formation of the imidazopyridazine core through a cyclization reaction, followed by functionalization with the methoxy group. The benzamide moiety is then introduced via an amide coupling reaction. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the synthesis of this compound, making it more accessible for further research and development.

Biological Activities

N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide has been extensively studied for its biological activities, particularly its anti-cancer and anti-inflammatory properties. In vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer activity, N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide has demonstrated significant anti-inflammatory effects. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide has been further validated through preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound is well-tolerated and exhibits a favorable safety profile. In Phase I clinical trials, it has demonstrated promising efficacy in treating advanced solid tumors with minimal adverse effects.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide to enhance its bioavailability and therapeutic index. Additionally, combination therapy approaches are being explored to leverage the synergistic effects of this compound with other anti-cancer agents.

Recent Research Findings

Recent studies have shed light on the molecular mechanisms underlying the biological activities of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide. One key finding is its ability to modulate the activity of specific kinases involved in cancer cell signaling pathways. For example, it has been shown to inhibit the activity of PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various types of cancer.

Another area of interest is the role of this compound in modulating immune responses. Recent research has demonstrated that N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide can enhance the activation of immune cells such as T cells and natural killer (NK) cells, thereby contributing to its anti-tumor effects.

Conclusion

In conclusion, N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide (CAS No. 946268-00-4) is a promising compound with significant potential in both anti-cancer and anti-inflammatory therapies. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.